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Compound of Interest

Compound Name: Dimefox

Cat. No.: B150142

Disclaimer: Dimefox is an extremely hazardous and obsolete organophosphate insecticide.[1]
[2] Its use is discontinued in most countries.[1] This document is intended for historical and
research purposes only and does not endorse or recommend the use of this substance. All
handling of hazardous materials should be conducted by trained professionals in accordance
with modern safety standards.

Application Notes

Dimefox (N,N,N',N'-Tetramethylphosphorodiamidofluoridate) is a highly toxic organophosphate
compound first synthesized in Germany in 1940 by Gerhard Schrader's research group.[1]
Historically, it was utilized in entomological studies and agriculture as a potent systemic
insecticide and acaricide.[2] Its primary use was in the control of sucking insects, such as
aphids and spider mites, particularly in hop cultivation.[3]

Marketed under trade names such as Terra-Sytam and Pestox XIV, Dimefox's systemic nature
allowed it to be absorbed by the plant and translocated through the sap. This provided
persistent protection against pests that feed on plant fluids. As with other organophosphates,
its insecticidal activity stems from its function as a powerful and irreversible
acetylcholinesterase (AChE) inhibitor.[2] Inhibition of this enzyme leads to the accumulation of
the neurotransmitter acetylcholine at the synaptic junction, causing continuous nerve
stimulation, paralysis, and ultimately death of the insect.[2] Due to its high mammalian toxicity
and environmental concerns, Dimefox has been deemed obsolete by the World Health
Organization and is no longer registered for use in most countries.[1]
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Mechanism of Action: Acetylcholinesterase
Inhibition
The primary mode of action for Dimefox is the disruption of the insect's nervous system.

o Normal Nerve Function: An electrical signal (action potential) arrives at the nerve ending,
triggering the release of the neurotransmitter acetylcholine (ACh) into the synapse.

» Signal Transmission: ACh binds to receptors on the postsynaptic neuron or muscle cell,
transmitting the signal.

» Signal Termination: The enzyme acetylcholinesterase (AChE) rapidly hydrolyzes ACh into
choline and acetic acid, terminating the signal and allowing the neuron or muscle to
repolarize and await the next impulse.

o Dimefox Interference: Dimefox phosphorylates the active site of AChE, forming a stable,
covalent bond. This inactivates the enzyme.

o Toxic Accumulation: With AChE inhibited, ACh accumulates in the synapse, leading to
continuous and uncontrolled firing of nerve signals.

o Result: The constant stimulation results in tremors, convulsions, paralysis, and eventual
death of the insect.
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Mechanism of Dimefox as an Acetylcholinesterase Inhibitor.

Quantitative Data

Detailed quantitative toxicity data from historical entomological studies on Dimefox is scarce in
modern databases. The following table is a representative summary based on general
knowledge of organophosphate toxicity and historical context. The oral lethal dose for humans
is estimated to be between 5-50 mg/kg.[4]

Parameter Value Species Source Context

Mammalian Toxicity

Probable Oral Lethal Extremely Toxic
5-50 mg/kg Human T
Dose Classification[4]

Insecticidal Action

. . . ) Systemic insecticide
Target Pests Aphids, Spider Mites Various ]
for sucking pests[3]

. I Historical agricultural
Primary Application Hops
use[3]

Experimental Protocols

Specific, detailed protocols from mid-20th-century entomological research are not consistently
documented in a standardized format. The following represents a generalized protocol for
evaluating a systemic insecticide like Dimefox, based on common practices of the era.

Protocol: Evaluation of Systemic Action of Dimefox on
Bean Plants against the Bean Aphid (Aphis fabae)

1. Objective: To determine the systemic efficacy and duration of activity of Dimefox applied to
the soil for the control of Aphis fabae on faba bean plants (Vicia faba).

2. Materials:
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Dimefox solution (e.g., prepared from a commercial formulation like Terra-Sytam).
Potted faba bean plants (uniform age and size).

Culture of bean aphids (Aphis fabae).

Small camel-hair brushes for transferring aphids.

Cages or enclosures to prevent aphid escape.

Graduated cylinders and pipettes for measuring liquids.

Greenhouse or controlled environment room.

. Experimental Workflow:
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Generalized workfl

4. Procedure:

ow for a historical Dimefox systemic efficacy trial.

* Plant Preparation: Select healthy faba bean plants of a consistent growth stage. Maintain

them in a greenhouse under controlled conditions.

o Treatment Groups: Divide the

plants into several groups.

o Control Group: Receives only water.
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o Treatment Groups: Each group receives a different concentration of Dimefox solution.
o Application:

o For each plant in the treatment groups, apply a measured volume of the corresponding
Dimefox dilution directly to the soil surface around the base of the plant.

o Apply an equal volume of water to the control group plants.

o Systemic Uptake Period: Allow time for the plants to absorb and translocate the insecticide.
The first aphid infestation might occur 24 hours after application.

¢ Infestation:

o At set time intervals post-treatment (e.g., Day 1, Day 3, Day 7, Day 14, etc.), select a leaf
from each plant.

o Using a fine brush, carefully transfer a set number of adult apterous (wingless) aphids
(e.g., 10 adults) onto the leaf surface.

o Enclose the leaf in a small clip-cage or muslin bag to contain the aphids.

o Data Collection:

[e]

After a fixed exposure period (e.g., 48 hours), count the number of living and dead adult
aphids.

[e]

Count the number of nymphs produced to assess effects on reproduction.

o

Calculate the percentage mortality for each treatment group at each time interval.

[¢]

Throughout the experiment, observe plants for any signs of phytotoxicity (e.g., leaf
yellowing, stunting).

e Analysis:

o Compare the mortality rates between the control and treatment groups to determine the
efficacy of the Dimefox concentrations.
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o Plot mortality over time to assess the persistence of the systemic effect.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b150142#application-of-dimefox-in-historical-
entomological-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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